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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the fermentation of

Streptomyces species to produce the antibiotic Lydicamycin. The provided data and

methodologies are compiled from various scientific sources to aid in the successful cultivation

and extraction of this potent bioactive compound.

I. Fermentation Media Composition
The composition of the fermentation medium is a critical factor in achieving high yields of

Lydicamycin. Below are tabulated summaries of recommended media for the cultivation of

Lydicamycin-producing Streptomyces strains, such as Streptomyces lydicus.

Table 1: Seed Culture Medium (ISP Medium 2, Liquid
Formulation)
This medium is widely used for the initial growth and preparation of inoculum of Streptomyces

lydicus.[1][2]
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Component Concentration (g/L) Purpose

Yeast Extract 4.0
Source of nitrogen, vitamins,

and amino acids[2]

Malt Extract 10.0

Primary carbon and energy

source, also provides

vitamins[2]

Dextrose (Glucose) 4.0
Readily available carbon

source[2]

Distilled Water 1000 mL Solvent

Final pH 7.2 Optimal pH for growth

Note: For solid medium preparation, 20.0 g/L of agar is added.[1][3]

Table 2: Production Medium (Example)
While specific production media for maximizing Lydicamycin yield are often proprietary or

require optimization, a common strategy in Streptomyces fermentation is to use a richer, more

complex medium for the production phase. The following is an example of a production

medium used for another polyketide antibiotic, Chrysomycin A, produced by a Streptomyces

species, which can be adapted and optimized for Lydicamycin production.[4]

Component Concentration (g/L) Purpose

Glucose 39.283 Primary carbon source

Corn Starch 20.662
Complex carbohydrate for

sustained energy release

Soybean Meal 15.480 Nitrogen source

CaCO₃ 2.000 pH buffering agent

Distilled Water 1000 mL Solvent

Final pH 6.5 Optimal pH for production
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II. Experimental Protocols
Protocol 1: Preparation of Seed Culture

Medium Preparation: Prepare the liquid ISP Medium 2 as described in Table 1. Dispense into

baffled Erlenmeyer flasks (e.g., 100 mL of medium in a 500 mL flask) and sterilize by

autoclaving at 121°C for 20 minutes.

Inoculation: Aseptically inoculate the sterilized medium with a spore suspension or a mycelial

plug from a mature agar plate culture of the Streptomyces strain.

Incubation: Incubate the flask on a rotary shaker at 200-250 rpm and 28-30°C for 2-3 days,

or until dense mycelial growth is observed.

Protocol 2: Production Fermentation
Medium Preparation: Prepare the production medium (e.g., as described in Table 2) in a

fermenter or baffled Erlenmeyer flasks and sterilize by autoclaving.

Inoculation: Aseptically transfer the seed culture to the production medium. A typical

inoculum size is 5-10% (v/v).

Fermentation: Incubate the production culture under controlled conditions. Optimal

parameters may vary, but a starting point is 28-30°C, with agitation (e.g., 200-250 rpm in

flasks) for 5-7 days. Monitor pH and nutrient levels if possible.

Protocol 3: Extraction of Lydicamycin
Separation of Biomass: After the fermentation period, separate the mycelial biomass from

the culture broth by centrifugation or filtration.

Solvent Extraction: Lydicamycin is typically found in the culture broth. Extract the clarified

broth with an equal volume of a suitable organic solvent, such as ethyl acetate.[5] This is

usually done in a separation funnel by vigorous shaking.

Concentration: Separate the organic phase containing the extracted Lydicamycin and

concentrate it under reduced pressure using a rotary evaporator.
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Purification: The crude extract can be further purified using chromatographic techniques,

such as silica gel column chromatography or High-Performance Liquid Chromatography

(HPLC).[6]

III. Visualizations
Lydicamycin Biosynthesis Pathway
Lydicamycin is a hybrid polyketide-nonribosomal peptide synthesized by a modular Type I

Polyketide Synthase (PKS) and Non-Ribosomal Peptide Synthetase (NRPS) enzymatic

complex.[7][8][9] The pathway involves the condensation of amino acid and polyketide building

blocks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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